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Compound of Interest

Compound Name: Carbethopendecinium bromide

Cat. No.: B080928

Introduction

Carbethopendecinium bromide (CPDB), also known as Septonex, is a quaternary
ammonium compound (QAC) recognized for its antiseptic and disinfectant properties.[1] Its
efficacy as an antimicrobial agent is largely attributed to its ability to disrupt the integrity of cell
membranes.[2] As a cationic surfactant, CPDB interacts with the negatively charged
components of microbial cell membranes, leading to a cascade of events that compromise
membrane function and ultimately result in cell death.[3] The primary mechanism involves an
initial electrostatic attraction to the cell surface, followed by the insertion of its long hydrophobic
alkyl chain into the lipid bilayer.[3][4] This intercalation disrupts the membrane's structural
organization, leading to increased permeability, leakage of intracellular components, and
dissipation of the membrane potential.[5][6]

These application notes provide a comprehensive set of protocols for researchers, scientists,
and drug development professionals to investigate the effects of Carbethopendecinium
bromide on cell membrane integrity. The methodologies detailed herein are designed to
guantify cytotoxicity, assess membrane permeability, and measure oxidative stress, providing a
multi-faceted approach to characterizing the compound's cellular impact.

Mechanism of Action: Disruption of Membrane
Integrity
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The interaction of Carbethopendecinium bromide with the cell membrane is a multi-step
process that culminates in the loss of membrane integrity. This process can be visualized as
follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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